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Compound of Interest

Compound Name: Pyrenetetrasulfonic acid

Cat. No.: B14439651

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the core chemical and physical
properties of 1,3,6,8-pyrenetetrasulfonic acid (PTSA), a highly fluorescent and water-soluble
pyrene derivative. This document is intended for researchers, scientists, and professionals in
drug development who utilize fluorescent probes and related chemical compounds in their
work.

Core Chemical and Physical Properties

1,3,6,8-pyrenetetrasulfonic acid is a polycyclic aromatic hydrocarbon with four sulfonic acid
groups attached to the pyrene core.[1] These hydrophilic groups are responsible for its
exceptional water solubility. The tetrasodium salt of PTSA is a commonly used form of this
compound.

General Properties
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Property Value

IUPAC Name pyrene-1,3,6,8-tetrasulfonic acid

Synonyms PTSA, 1,3,6,8-Pyrenetetrasulphonic acid

CAS Number 6528-53-6

Molecular Formula C16H10012S4

Molecular Weight 522.5 g/mol

Physical Properties

Property Value

Appearance Yellow-green powder

Melting Point >300 °C

Boiling Point Decomposes
Highly soluble in water. Sparingly soluble in

Solubility polar organic solvents. Insoluble in nonpolar
organic solvents.

pKa Strong acid

E : :

Property

Value

UV-Vis Absorption (Amax)

~244, 276, 358, 376 nm in water

Fluorescence Emission (Aem)

~385, 405 nm in water (pH dependent)

Experimental Protocols

Synthesis of 1,3,6,8-Pyrenetetrasulfonic Acid

Tetrasodium Salt
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This protocol describes a one-step sulfonation reaction which is considered more
environmentally friendly than traditional methods.

Materials:

Pyrene

e Fuming sulfuric acid (oleum)

¢ Nitrobenzene

e Calcium hydroxide

e Sodium carbonate

e n-Butanol

e Saturated sodium chloride solution

e Ice

Procedure:

e In a fume hood, dissolve 1.01 g (5 mmol) of pyrene in 20 mL of nitrobenzene in a round-
bottom flask equipped with a magnetic stirrer.

e Slowly add 3.5 mL of 50% fuming sulfuric acid to the pyrene solution in batches while
stirring. Maintain the temperature at 30 °C for 6 hours.

 Increase the temperature to 60 °C and continue stirring at a high speed for 12 hours, during
which a greenish-yellow precipitate will form.

o Pour the reaction mixture into ice water.

» Neutralize the mixture by slowly adding a slurry of calcium hydroxide, followed by filtration.

e Add sodium carbonate to the filtrate.

o Extract the nitrobenzene from the mixture completely using n-butanol.
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o Concentrate the aqueous layer using a rotary evaporator at 60-80 °C.

o Purify the crude product by recrystallization from a saturated sodium chloride solution to
obtain the final product as a yellow crystalline solid.

HPLC Analysis of Pyrenetetrasulfonic Acid

This method is suitable for determining the purity of pyrenetetrasulfonic acid.
Instrumentation:
o High-Performance Liquid Chromatography (HPLC) system with a UV detector.

Chromatographic Conditions:

Parameter Condition

C18 reverse-phase column (e.g., 4.6 mm x 250

Column
mm, 5 um)
Isocratic elution with a mixture of 0.1 M

Mobile Phase ammonium acetate buffer (pH 6.5) and
acetonitrile (95:5, v/v)

Flow Rate 1.0 mL/min

Detection UV at 376 nm

Injection Volume 20 pL

Procedure:

* Prepare a standard solution of pyrenetetrasulfonic acid of known concentration in the
mobile phase.

o Prepare the sample solution by dissolving a known amount of the synthesized product in the
mobile phase.

¢ Inject the standard and sample solutions into the HPLC system.
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e Analyze the resulting chromatograms to determine the retention time and peak area of
pyrenetetrasulfonic acid.

o Calculate the purity of the sample by comparing the peak area of the sample to that of the
standard.
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Caption: Experimental workflow for the synthesis, analysis, and application of
pyrenetetrasulfonic acid.
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Caption: Mechanism of pyrenetetrasulfonic acid as a fluorescent probe for ferric ion
detection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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